1-(5-Methyl-6-oxabicyclo[3.1.0]hexan-1-yl)ethanone

• CAS RN: 145801-12-3
• Molecular Formula: C8H12O2
• Molecular Weight: 140.18 g/mol
• IUPAC Name: 1-(5-methyl-6-oxabicyclo[3.1.0]hexan-1-yl)ethanone
• InChI: InChI=1S/C8H12O2/c1-6(9)8-5-3-4-7(8,2)10-8/h3-5H2,1-2H3
• InChI Key: NDSMDDLYZYGLKC-UHFFFAOYSA-N
• SMILES: CC(=O)C12CCCC1(O2)C
• synonyms: Ethanone, 1-(5-methyl-6-oxabicyclo[3.1.0]hex-1-yl)- (9CI)

Description

1-(5-Methyl-6-oxabicyclo[3.1.0]hexan-1-yl)ethanone is a cyclic ketone compound that has gained significant attention in the scientific community due to its unique chemical properties and potential applications. This compound is commonly referred to as Meldrum's acid and is widely used in organic synthesis, medicinal chemistry, and material science.

Mechanism of Action

The mechanism of action of Meldrum's acid is not well understood. However, it is believed to act as a nucleophile, reacting with electrophiles to form new bonds. It can also act as a Lewis acid, accepting electron pairs from other molecules.
Biochemical and Physiological Effects:
Meldrum's acid has not been extensively studied for its biochemical and physiological effects. However, studies have shown that it has low toxicity and does not cause significant harm to living organisms.

Advantages and Limitations for Lab Experiments

Meldrum's acid has several advantages for use in laboratory experiments. It is easy to synthesize, stable, and has a long shelf-life. It is also relatively inexpensive and readily available. However, its use is limited due to its low solubility in water and other common solvents.

Future Directions

There are several potential future directions for research on Meldrum's acid. One area of interest is its potential use as a catalyst in organic synthesis. Another area of interest is its potential use in the development of new materials, such as polymers and nanomaterials. Additionally, further research is needed to better understand its mechanism of action and potential biochemical and physiological effects.
In conclusion, Meldrum's acid is a cyclic ketone compound that has gained significant attention in the scientific community due to its unique chemical properties and potential applications. It has been widely used in organic synthesis, medicinal chemistry, and material science. Further research is needed to fully understand its potential applications and limitations.

Synthesis Methods

Meldrum's acid can be synthesized by the reaction of malonic acid with acetone in the presence of a dehydrating agent such as phosphorus oxychloride or thionyl chloride. The reaction results in the formation of a cyclic intermediate, which is then hydrolyzed to yield Meldrum's acid.

Scientific Research Applications

Meldrum's acid has been widely used in scientific research due to its unique chemical properties and potential applications. It has been used as a reagent in organic synthesis to synthesize a variety of compounds, including heterocyclic compounds, β-lactams, and cyclic imides.